Cas no 53454-32-3 (1,6-Naphthyridin-4-ol, 3-bromo-)

• Product Name: 1,6-Naphthyridin-4-ol, 3-bromo-
• CAS No: 53454-32-3
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• CID: 4025101
• PubChem ID: 85835075
• Update Time: 2025-04-22

1,6-Naphthyridin-4-ol, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridin-4-ol, 3-bromo-
• 3-Bromo-[1,6]naphthyridin-4-ol
• 53454-32-3
• AF-833/37243001
• 3-bromo[1,6]naphthyridin-4-ol
• 3-bromo-1,6-naphthyridin-4-ol
• AT43375

• Inchi： 1S/C8H5BrN2O/c9-6-4-11-7-1-2-10-3-5(7)8(6)12/h1-4H,(H,11,12)
• InChI Key： PTBXFKPQPICYFH-UHFFFAOYSA-N
• SMILES： N1C2C(=CN=CC=2)C(O)=C(Br)C=1

Computed Properties

• Exact Mass: 223.95853Da
• Monoisotopic Mass: 223.95853Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42Ų